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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 2,3,4-trimethylheptane, a branched
alkane with significant applications in the fuel industry and as a non-polar solvent. While not a
compound with direct applications in drug development as an active pharmaceutical ingredient,
its well-defined physicochemical properties make it a useful reference standard and solvent in
various chemical and analytical contexts. This document consolidates available data on its
chemical identity, physical and chemical properties, and its primary applications, with a focus
on providing a technical resource for scientific professionals.

Chemical Identity and Nomenclature

2,3,4-Trimethylheptane is a saturated hydrocarbon belonging to the alkane family. Its structure
consists of a seven-carbon heptane backbone with three methyl group substituents at positions
2, 3, and 4.

IUPAC Name: 2,3,4-trimethylheptane([1]

CAS Number: 52896-95-4[1]

Molecular Formula: CioH22[2]

Molecular Weight: 142.28 g/mol [3]
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« SMILES: CCCC(C)C(C)C(C)C[1]
« InChl Key: UVVYAKOLFKEZEE-UHFFFAOYSA-N[2]

Physicochemical Properties

The physicochemical properties of 2,3,4-trimethylheptane are crucial for its application as a
reference fuel and solvent. A summary of these properties is presented in the table below.

Property Value Unit Reference
Physical State Colorless liquid - [3]
Odor Characteristic - [3]
Boiling Point 164.85 °C

Melting Point -109.15 °C

Density 0.745 g/cms3 at 20°C

Vapor Pressure 2.9 mmHg at 25°C

Water Solubility 1.83 mg/L at 25°C

LogP (Octanol-Water

Partition Coefficient) 4.98

Henry's Law Constant 1.4 x 104 mol/(kg*bar) [4]

Applications in Research and Industry

The primary application of 2,3,4-trimethylheptane stems from its combustion properties and
its nature as a non-polar solvent.

Reference Fuel in Octane Rating

2,3,4-Trimethylheptane is a significant component in the determination of the octane rating of
gasoline. The octane rating is a measure of a fuel's ability to resist "knocking" or "pinging"
during combustion. Due to its branched structure, 2,3,4-trimethylheptane has a high octane
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rating and is used as a reference fuel in these tests.[3] Its consistent combustion
characteristics allow for the calibration of engines used in octane rating tests.[3]

High-Performance Fuel Blends

Beyond its role as a reference compound, 2,3,4-trimethylheptane is also utilized in the
formulation of high-performance gasoline blends.[3] Its inclusion can enhance the overall
combustion characteristics of the fuel, leading to improved engine performance and efficiency.

[3]

Non-Polar Solvent

As a non-polar alkane, 2,3,4-trimethylheptane can be employed as a solvent for non-polar
compounds in various chemical reactions and extractions. Its low reactivity makes it a suitable
medium for reactions involving highly reactive reagents.

Experimental Protocols

Due to the limited public documentation of 2,3,4-trimethylheptane in biological or
pharmaceutical research, detailed experimental protocols in these areas are not available.
However, a generalized protocol for its use in gas chromatography, a common analytical
technique, is provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

This protocol outlines the general steps for the analysis of a sample containing 2,3,4-
trimethylheptane.

Obijective: To identify and quantify 2,3,4-trimethylheptane in a liquid sample.
Materials:

o Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Helium (carrier gas)

e A suitable capillary column (e.g., non-polar)
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e Sample containing 2,3,4-trimethylheptane

e 2,3,4-Trimethylheptane standard for calibration

e Volumetric flasks and syringes

Procedure:

» Standard Preparation: Prepare a series of calibration standards of 2,3,4-trimethylheptane in
a suitable volatile solvent (e.g., hexane) at known concentrations.

o Sample Preparation: Dilute the sample containing 2,3,4-trimethylheptane in the same
solvent if necessary to fall within the calibration range.

e GC-MS Instrument Setup:

o

Set the injector temperature (e.g., 250 °C).

o Set the oven temperature program. A typical program might start at a low temperature
(e.g., 50 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250
°C) to ensure the elution of all components.

o Set the carrier gas (Helium) flow rate.

[¢]

Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-200).

e Injection: Inject a small volume (e.g., 1 pL) of the prepared standard or sample into the GC.

o Data Acquisition: Acquire the chromatogram and mass spectrum for each run.

e Data Analysis:

o lIdentify the peak corresponding to 2,3,4-trimethylheptane based on its retention time and
comparison of its mass spectrum to a reference spectrum.

o Generate a calibration curve by plotting the peak area of the standards against their
concentrations.
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o Quantify the amount of 2,3,4-trimethylheptane in the sample by using the calibration
curve.

Visualizations
Chemical Structure

Caption: 2D structure of 2,3,4-Trimethylheptane.

Logical Workflow for Octane Rating Determination
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Workflow for Octane Rating Determination
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Caption: A simplified workflow illustrating the use of 2,3,4-trimethylheptane in octane rating
tests.

Relevance to Drug Development

It is important to note that 2,3,4-trimethylheptane is not typically used as a therapeutic agent
or an excipient in pharmaceutical formulations. Its high lipophilicity and volatility make it
unsuitable for most drug delivery applications. However, for researchers in drug discovery and
development, an understanding of such simple alkanes can be relevant in the following
contexts:

o Solvent for Synthesis: In the synthesis of active pharmaceutical ingredients (APIs), non-polar
solvents are often required. While more common alkanes like hexane or heptane are
typically used, the principles of solubility and reactivity of 2,3,4-trimethylheptane are
transferable.

o Reference Compound: In analytical chemistry, particularly in chromatography, a wide range
of compounds are used as standards for method development and validation. While not a
common standard in pharmaceutical analysis, its well-defined properties could make it useful
in specific, non-clinical applications.

o Toxicology Studies: While no specific toxicology data for 2,3,4-trimethylheptane was found
for this guide, the toxicology of alkanes, in general, is an important area of study.
Understanding the potential for irritation, neurotoxicity, and other adverse effects of organic
solvents is a critical component of laboratory safety and preclinical drug development.

Conclusion

2,3,4-Trimethylheptane is a well-characterized branched alkane with established applications
in the fuel industry. For the scientific research community, particularly those in drug
development, its direct utility is limited. However, a thorough understanding of its
physicochemical properties and its role as a reference standard and solvent provides valuable
foundational knowledge in organic chemistry and analytical sciences. The data and workflows
presented in this guide offer a consolidated resource for professionals requiring technical
information on this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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